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Compound of Interest

Compound Name: 4-Butyl-4'-hydroxychalcone

CAS No.: 385810-21-9

Cat. No.: B1278974

Get Quote

Executive Summary
4-Butyl-4'-hydroxychalcone (CAS 385810-21-9) is a functionalized flavonoid derivative

belonging to the chalcone class (1,3-diaryl-2-propen-1-ones). Structurally, it bridges the gap

between liquid crystal (LC) materials science—where the butyl tail provides necessary

anisotropy—and dermatological pharmacology, where the 4-hydroxychalcone scaffold acts as a

competitive tyrosinase inhibitor.

This guide provides a rigorous breakdown of its nomenclature, a self-validating synthesis

protocol via Claisen-Schmidt condensation, and an analysis of its mechanistic pathways in

biological systems.

Chemical Identity & Synonyms
Accurate identification is critical due to the high frequency of isomerism in chalcone derivatives

(e.g., confusion with Butein or 4'-butyl-4-hydroxychalcone).

Core Structure: The molecule consists of two aromatic rings joined by a three-carbon
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-unsaturated carbonyl system.

Ring A (Acetophenone derived): Contains the 4-Hydroxyl group.[1][2]

Ring B (Benzaldehyde derived): Contains the 4-Butyl group.

Table 1: Nomenclature & Identifiers
Category Identifier / Synonym Context

Common Name 4-Butyl-4'-hydroxychalcone Standard Laboratory Usage

CAS Registry 385810-21-9 Unique Identifier

IUPAC Name
(E)-1-(4-hydroxyphenyl)-3-(4-

butylphenyl)prop-2-en-1-one

Official Chemical

Nomenclature

Alt. IUPAC 4-(4-Butylcinnamoyl)phenol Emphasizes the phenol moiety

Structural Synonym
2-(4-Butylbenzylidene)-4'-

hydroxyacetophenone
Focus on synthesis precursors

Structural Synonym p-Hydroxy-p'-butylchalcone
Older organic chemistry

notation

Molecular Formula C₁₉H₂₀O₂ MW: 280.36 g/mol

SMILES
CCCCC1=CC=C(C=C1)/C=C/

C(=O)C2=CC=C(C=C2)O
Chemoinformatics

Application Class
Liquid Crystal Building Block;

Tyrosinase Inhibitor
Functional Classification

Synthesis Protocol: Claisen-Schmidt Condensation
Objective: Synthesize high-purity (E)-4-Butyl-4'-hydroxychalcone. Mechanism: Base-

catalyzed aldol condensation followed by dehydration.

Reagents & Materials[2][3][4]
Precursor A: 4'-Hydroxyacetophenone (1.0 eq)

Precursor B: 4-n-Butylbenzaldehyde (1.0 eq)
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Catalyst: Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH) (40% aq. solution).

Solvent: Ethanol (Absolute).

Work-up: Dilute HCl (10%), Ice water, Ethyl Acetate (for recrystallization).

Step-by-Step Workflow
Solubilization: In a round-bottom flask, dissolve 10 mmol of 4'-Hydroxyacetophenone in 20

mL of ethanol. Stir until clear.

Addition: Add 10 mmol of 4-n-Butylbenzaldehyde to the solution.

Catalysis: Dropwise, add 5 mL of 40% KOH solution while stirring vigorously at room

temperature (25°C). The solution will darken (yellow/orange) indicating the formation of the

chalcone anion.

Reaction: Stir for 12–24 hours.

Critical Control Point (CCP): Monitor via TLC (Hexane:Ethyl Acetate 7:3). The

disappearance of the aldehyde spot indicates completion.

Quenching: Pour the reaction mixture into 100 mL of crushed ice/water containing 10 mL of

10% HCl. This neutralizes the phenolate and precipitates the product.[3]

Isolation: Filter the yellow precipitate under vacuum. Wash with cold water to remove salts.

Purification: Recrystallize from hot Ethanol or Ethyl Acetate/Hexane to remove unreacted

aldehyde.

Visualization of Synthesis Logic
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Figure 1: Claisen-Schmidt condensation pathway. The base catalyst generates an enolate from

the acetophenone, which attacks the aldehyde carbonyl.

Mechanism of Action: Biological & Material
While often cataloged as a liquid crystal intermediate due to its rigid rod-like structure

(mesogen), the 4-butyl-4'-hydroxy substitution pattern possesses significant pharmacological

relevance, particularly in dermatology.

Tyrosinase Inhibition (Skin Depigmentation)
The structure mimics 4-n-butylresorcinol (a potent whitening agent) but extends the conjugation

system.

Pharmacophore: The 4-hydroxyl group on Ring A mimics Tyrosine (the natural substrate).

Lipophilic Tail: The 4-butyl group on Ring B enhances penetration through the melanocyte

lipid bilayer and stabilizes the enzyme-inhibitor complex via hydrophobic interactions.

Mechanism: It acts as a competitive inhibitor of Tyrosinase, preventing the oxidation of L-

DOPA to Dopaquinone, thereby halting melanin synthesis.

Visualization of Inhibition Pathway
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Figure 2: Competitive inhibition of Tyrosinase.[4] The chalcone occupies the active site,

preventing substrate oxidation.

Safety & Handling (SDS Summary)
Based on standard hazard classifications for substituted chalcones and specific supplier data

(TCI Chemicals).
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Parameter Classification Precaution

Signal Word WARNING

Skin Irritation Category 2 (H315)
Wear nitrile gloves. Wash

immediately upon contact.

Eye Irritation Category 2A (H319)

Wear safety goggles. Rinse

cautiously with water for 15

min.

Storage Room Temp (15-25°C)

Store under inert gas

(Argon/Nitrogen) to prevent

oxidation of the alkene.

Solubility Lipophilic

Soluble in DMSO, Ethanol,

Ethyl Acetate. Insoluble in

water.

References
TCI Chemicals.Product Specification: 4-Butyl-4'-hydroxychalcone (CAS 385810-21-9).

Retrieved from

PureSynth.4-Butyl-4-Hydroxychalcone 98.0% (HPLC) Technical Data. Retrieved from

PubChem.Compound Summary: 4-butyl-4'-hydroxychalcone (CID 11108740).[5] National

Library of Medicine. Retrieved from

Kim, D.S., et al. (2005).[6] Inhibitory effects of 4-n-butylresorcinol on tyrosinase activity and

melanin synthesis.[4][6][7] Biological and Pharmaceutical Bulletin. (Contextual reference for

the 4-butyl pharmacophore mechanism). Retrieved from

Zhang, X., et al. (2025).[4][8] Chalcones as potent tyrosinase inhibitors: the importance of a

2,4-substituted resorcinol moiety.[9] ResearchGate.[10] Retrieved from

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1278974/docs?utm_src=pdf-body#technical-guide-4-butyl-4-hydroxychalcone-cas-385810-21-9
https://www.benchchem.com/product/b1278974/docs?utm_src=pdf-body#technical-guide-4-butyl-4-hydroxychalcone-cas-385810-21-9
https://pubchemlite.lcsb.uni.lu/e/compound/11108740
https://pubmed.ncbi.nlm.nih.gov/16327152/
https://www.researchgate.net/publication/23719967_Inhibitory_Effect_of_242'4'-Tetrahydroxy-3-3-methyl-2-butenyl-chalcone_on_Tyrosinase_Activity_and_Melanin_Biosynthesis
https://pubmed.ncbi.nlm.nih.gov/16327152/
https://ci.guide/organic-compounds/4-butylresorcinol
https://www.researchgate.net/publication/23719967_Inhibitory_Effect_of_242'4'-Tetrahydroxy-3-3-methyl-2-butenyl-chalcone_on_Tyrosinase_Activity_and_Melanin_Biosynthesis
https://www.mdpi.com/1420-3049/26/24/7546
http://www.thegoodscentscompany.com/data/rw1540681.html
https://www.researchgate.net/figure/The-synthesis-route-of-chalcone-analog-E-1-4-hydroxyphenyl-3-4-methoxyphenyl_fig2_339903541
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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